Cas no 82238-80-0 (2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)-)
![2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)- structure](https://www.kuujia.com/scimg/cas/82238-80-0x500.png)
82238-80-0 structure
Product name:2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)-
2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)-
- 3-ethylsulfanyl-2-(ethylsulfanylmethyl)-1-phenylprop-2-en-1-one
- DTXSID70838852
- 3-(Ethylsulfanyl)-2-[(ethylsulfanyl)methyl]-1-phenylprop-2-en-1-one
- 82238-80-0
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- Inchi: InChI=1S/C14H18OS2/c1-3-16-10-13(11-17-4-2)14(15)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3
- InChI Key: WFTLSIYMRSNGMD-UHFFFAOYSA-N
- SMILES: CCSCC(=CSCC)C(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 266.07990754g/mol
- Monoisotopic Mass: 266.07990754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 67.7Ų
- XLogP3: 3.5
2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)- Related Literature
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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4. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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